Cas no 857653-96-4 (4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester
• CAS No: 857653-96-4
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD24393303
• CID: 663447
• Update Time: 2025-09-27

4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-amino-2-oxoethoxy)-,1,1-dimethylethyl ester
• AXFHYLRXARSNKA-UHFFFAOYSA-N
• tert-butyl 4-(carbamoylmethoxy)piperidine-1-carboxylate
• tert-butyl 4-(2-amino-2-oxoethoxy)piperidine-1-carboxylate
• 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD24393303
• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-6-4-9(5-7-14)17-8-10(13)15/h9H,4-8H2,1-3H3,(H2,13,15)
• InChI Key： AXFHYLRXARSNKA-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester

4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester (CAS No. 857653-96-4): A Comprehensive Overview

4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester (CAS No. 857653-96-4) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as a tert-butyl carbamate-protected piperidine, serves as a crucial building block in the development of novel drug candidates and bioactive molecules. Its unique structural features, including the carbamoylmethoxy and tert-butyl ester moieties, make it a versatile intermediate for medicinal chemistry applications.

The growing interest in piperidine-based compounds in drug discovery has positioned 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester as a valuable scaffold for researchers. Recent trends in pharmaceutical development emphasize the importance of such nitrogen-containing heterocycles, particularly in the design of CNS-active compounds and enzyme inhibitors. The compound's CAS number 857653-96-4 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise communication among researchers and manufacturers.

From a chemical perspective, 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester demonstrates excellent stability under standard laboratory conditions, making it suitable for various synthetic transformations. The tert-butyloxycarbonyl (Boc) protecting group is particularly valuable in multi-step syntheses, as it can be selectively removed under mild acidic conditions without affecting other functional groups. This characteristic has made compounds like CAS 857653-96-4 indispensable tools in modern organic synthesis strategies.

The pharmaceutical applications of 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester are particularly noteworthy. As the industry focuses increasingly on targeted drug delivery and precision medicine, this compound serves as a key intermediate in the synthesis of potential therapeutics for neurological disorders and metabolic diseases. Researchers frequently search for information about piperidine derivatives in drug design and carbamate-protected amines, reflecting the compound's relevance in current medicinal chemistry trends.

In the context of green chemistry initiatives, the synthesis and handling of 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester have evolved to incorporate more sustainable practices. Manufacturers are increasingly adopting atom-efficient synthetic routes and environmentally friendly solvents in the production of such intermediates. These developments align with the pharmaceutical industry's broader commitment to reducing environmental impact while maintaining high standards of purity and yield.

Quality control aspects of CAS 857653-96-4 are critical for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. The availability of high-purity 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester is essential for reproducible results in pharmaceutical research and development projects.

The market for specialized chemical intermediates like 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Custom synthesis services offering piperidine derivatives and protected amino compounds have become particularly valuable to research institutions and drug discovery companies. This trend reflects the compound's importance in the development of next-generation therapeutic agents.

Storage and handling recommendations for CAS 857653-96-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and protection from moisture are recommended to maintain the compound's stability over extended periods. These practical considerations are frequently searched by laboratory personnel working with tert-butyl carbamate derivatives.

Future research directions involving 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester may explore its potential in combinatorial chemistry and high-throughput screening applications. The compound's modular structure lends itself well to the development of diverse molecular libraries for biological evaluation. Such applications align with current pharmaceutical industry priorities of accelerating drug discovery timelines while maintaining molecular diversity.

In conclusion, 4-Carbamoylmethoxypiperidine-1-carboxylic acid tert-butyl ester (CAS No. 857653-96-4) represents an important class of piperidine-based intermediates with wide-ranging applications in medicinal chemistry and drug development. Its unique structural features and synthetic versatility continue to make it a valuable tool for researchers addressing contemporary challenges in pharmaceutical science. The compound's relevance is likely to grow as the demand for specialized synthetic intermediates increases in the evolving landscape of drug discovery and development.